Cas no 876269-47-5 (ethyl 3-amino-2-hydroxy-2-methylpropanoate)

Ethyl 3-amino-2-hydroxy-2-methylpropanoate is a versatile chiral building block used in organic synthesis and pharmaceutical applications. Its structure features both amino and hydroxyl functional groups, enabling its use as an intermediate in the preparation of biologically active compounds, including β-amino acids and peptidomimetics. The ester moiety enhances solubility in organic solvents, facilitating reactions under mild conditions. The presence of a quaternary carbon center contributes to stereochemical stability, making it valuable for asymmetric synthesis. This compound is particularly useful in medicinal chemistry for designing drug candidates with improved pharmacokinetic properties. Its synthetic flexibility and stability under various reaction conditions make it a practical choice for research and industrial applications.

ethyl 3-amino-2-hydroxy-2-methylpropanoate structure

876269-47-5 structure

Product Name:ethyl 3-amino-2-hydroxy-2-methylpropanoate

CAS No:876269-47-5

MF:C₆H₁₃NO₃

MW:147.172322034836

CID:3512946

PubChem ID:55290908

Update Time:2025-06-08

ethyl 3-amino-2-hydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- PROPANOIC ACID, 3-AMINO-2-HYDROXY-2-METHYL-, ETHYL ESTER
- 3-Amino-2-hydroxy-2-methyl-propionic acid ethyl ester
- ethyl 3-amino-2-hydroxy-2-methylpropanoate
- 3-Amino-2-hydroxy-2-methylpropionic acid ethyl ester
- CS-0298773
- SCHEMBL14535486
- EN300-151275
- UXCYYPNKUKBHAE-UHFFFAOYSA-N
- BS-12418
- ethyl3-amino-2-hydroxy-2-methylpropanoate
- AKOS006364651
- 876269-47-5
- Inchi： 1S/C6H13NO3/c1-3-10-5(8)6(2,9)4-7/h9H,3-4,7H2,1-2H3
- InChI Key： UXCYYPNKUKBHAE-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(O)(C)CN

Computed Properties

Exact Mass: 147.08954328Da
Monoisotopic Mass: 147.08954328Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 72.6Å²

ethyl 3-amino-2-hydroxy-2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-151275-0.05g	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	0.05g	$851.0	2023-06-08
Enamine	EN300-151275-0.1g	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	0.1g	$892.0	2023-06-08
Enamine	EN300-151275-0.25g	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	0.25g	$933.0	2023-06-08
Enamine	EN300-151275-0.5g	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	0.5g	$974.0	2023-06-08
Enamine	EN300-151275-1.0g	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	1g	$1014.0	2023-06-08
Enamine	EN300-151275-2.5g	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	2.5g	$1988.0	2023-06-08
Enamine	EN300-151275-5.0g	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	5g	$2940.0	2023-06-08
Enamine	EN300-151275-10.0g	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	10g	$4360.0	2023-06-08
Enamine	EN300-151275-50mg	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	50mg	$851.0	2023-09-27
Enamine	EN300-151275-100mg	ethyl 3-amino-2-hydroxy-2-methylpropanoate	876269-47-5	100mg	$892.0	2023-09-27